Cas no 145729-18-6 (1-(Propylsulfonyl)piperidin-4-one)

1-(Propylsulfonyl)piperidin-4-one structure
145729-18-6 structure
Product Name:1-(Propylsulfonyl)piperidin-4-one
CAS No:145729-18-6
MF:C8H15NO3S
MW:205.274601221085
CID:1074635
PubChem ID:20885112
Update Time:2025-04-20

1-(Propylsulfonyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-propylsulfonyl-4-piperidinone
    • 1-(Propylsulfonyl)piperidin-4-one
    • 1-(propylsulfonyl)piperidin-4-one(SALTDATA: FREE)
    • 1-propylsulfonyl-4-piperidone
    • 1-(Propane-1-sulfonyl)piperidin-4-one
    • SCHEMBL1820643
    • BS-37401
    • CCG-138927
    • 145729-18-6
    • CS-0357964
    • AKOS000167682
    • MFCD09927847
    • ALBB-019220
    • IQVPDHSSLFILML-UHFFFAOYSA-N
    • DTXSID20610100
    • 4-Piperidinone, 1-(propylsulfonyl)-
    • 1-propylsulfonylpiperidin-4-one
    • MDL: MFCD09927847
    • Inchi: 1S/C8H15NO3S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h2-7H2,1H3
    • InChI Key: IQVPDHSSLFILML-UHFFFAOYSA-N
    • SMILES: S(CCC)(N1CCC(CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 205.07726451g/mol
  • Monoisotopic Mass: 205.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 62.8Ų

1-(Propylsulfonyl)piperidin-4-one Pricemore >>

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